Cas no 1496923-12-6 (3-(quinolin-2-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(quinolin-2-yl)methylpyrrolidin-3-ol
• CAS No: 1496923-12-6
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 6422320
• PubChem ID: 65583395
• Update Time: 2025-05-19

3-(quinolin-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(quinolin-2-yl)methylpyrrolidin-3-ol
• 3-Pyrrolidinol, 3-(2-quinolinylmethyl)-
• 3-(Quinolin-2-ylmethyl)pyrrolidin-3-ol
• EN300-1828110
• CS-0353577
• 1496923-12-6
• 3-[(quinolin-2-yl)methyl]pyrrolidin-3-ol
• AKOS014921867

• Inchi： 1S/C14H16N2O/c17-14(7-8-15-10-14)9-12-6-5-11-3-1-2-4-13(11)16-12/h1-6,15,17H,7-10H2
• InChI Key： SCUKODKZWXBADJ-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC3C(N=2)=CC=CC=3)(O)C1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 408.2±30.0 °C(Predicted)
• pka: 14.57±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-(quinolin-2-yl)methylpyrrolidin-3-ol

Recent Advances in the Study of 3-(quinolin-2-yl)methylpyrrolidin-3-ol (CAS: 1496923-12-6): A Promising Scaffold in Medicinal Chemistry

The compound 3-(quinolin-2-yl)methylpyrrolidin-3-ol (CAS: 1496923-12-6) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights. The quinoline-pyrrolidine hybrid structure serves as a privileged scaffold in drug discovery, offering opportunities for the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the efficient synthetic routes for 3-(quinolin-2-yl)methylpyrrolidin-3-ol, with particular emphasis on stereoselective methods to obtain enantiomerically pure forms. The compound's chiral center at the pyrrolidin-3-ol position plays a crucial role in its biological activity, prompting researchers to explore asymmetric synthesis techniques. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a high-yield, three-step synthesis starting from commercially available 2-quinolinecarboxaldehyde, achieving >95% enantiomeric excess through chiral auxiliary-mediated cyclization.

In terms of biological activity, 3-(quinolin-2-yl)methylpyrrolidin-3-ol has shown remarkable potential as a kinase inhibitor scaffold. Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that modifications at the quinoline 4-position significantly enhance selectivity toward specific kinase families. The compound's ability to form key hydrogen bonds with kinase hinge regions, combined with its optimal lipophilicity (clogP ~2.1), makes it an attractive starting point for the development of targeted cancer therapies. Preliminary in vivo studies in xenograft models have demonstrated promising antitumor activity with acceptable pharmacokinetic profiles.

Beyond oncology applications, recent research has uncovered the compound's potential in combating antimicrobial resistance. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 3-(quinolin-2-yl)methylpyrrolidin-3-ol derivatives exhibit potent activity against multidrug-resistant Gram-positive bacteria, including MRSA strains, with MIC values in the low micromolar range. The mechanism appears to involve disruption of bacterial membrane integrity and inhibition of efflux pumps, suggesting a novel approach to overcoming resistance mechanisms.

Neuropharmacological investigations have also yielded interesting findings. Research published in ACS Chemical Neuroscience (2023) demonstrated that specific enantiomers of 3-(quinolin-2-yl)methylpyrrolidin-3-ol act as positive allosteric modulators of α7 nicotinic acetylcholine receptors, showing potential for cognitive enhancement and neuroprotection. The compound's ability to cross the blood-brain barrier, coupled with its favorable safety profile in rodent models, positions it as a promising lead for neurodegenerative disease therapeutics.

From a drug development perspective, recent ADMET studies have provided valuable insights into the compound's pharmacokinetic properties. The pyrrolidin-3-ol moiety contributes to improved aqueous solubility compared to simpler quinoline derivatives, while maintaining sufficient membrane permeability. Metabolic stability studies using human liver microsomes indicate moderate clearance rates, suggesting that structural modifications may be required to optimize half-life for clinical applications.

In conclusion, 3-(quinolin-2-yl)methylpyrrolidin-3-ol (CAS: 1496923-12-6) represents a highly versatile scaffold with demonstrated potential across multiple therapeutic areas. The recent advances in its synthetic methodologies, coupled with expanding knowledge of its biological activities and mechanisms of action, position this compound as a valuable tool for medicinal chemistry research. Future directions likely include the development of targeted derivatives with enhanced selectivity and pharmacokinetic properties, as well as exploration of combination therapies leveraging its multimodal mechanisms of action.